Cas no 627833-87-8 (3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine)

• Product Name: 3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine
• CAS No: 627833-87-8
• MF: C₂₁H₂₄N₂O₃S₂
• MW: 416.556862831116
• CID: 5418517
• PubChem ID: 5267301
• Update Time: 2025-11-06

3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethylpiperidin-1-yl)-4-(4-methylphenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazole
• AKOS016102028
• 5-(3,5-dimethylpiperidin-1-yl)-2-(thiophen-2-yl)-4-tosyloxazole
• AKOS002773655
• F3309-3317
• 3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine
• DTXSID80414565
• 7065-36-3
• 627833-87-8

• Inchi： 1S/C21H24N2O3S2/c1-14-6-8-17(9-7-14)28(24,25)20-21(23-12-15(2)11-16(3)13-23)26-19(22-20)18-5-4-10-27-18/h4-10,15-16H,11-13H2,1-3H3
• InChI Key： OFSZKTZBIOOAMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C(N2CC(C)CC(C)C2)OC(C2=CC=CS2)=N1)(=O)=O

Computed Properties

• Exact Mass: 416.12283498g/mol
• Monoisotopic Mass: 416.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine

Comprehensive Overview of 3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine (CAS No. 627833-87-8)

The compound 3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine (CAS No. 627833-87-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of a piperidine core, oxazole ring, and thiophene moiety makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile reactivity and ability to interact with biological targets.

One of the key features of this compound is its sulfonyl group, which enhances its stability and bioavailability. The presence of a 4-methylbenzenesulfonyl substituent contributes to its lipophilicity, a critical factor in drug design. Additionally, the thiophen-2-yl group introduces aromaticity and electronic diversity, which can influence binding affinity in therapeutic applications. These attributes make CAS No. 627833-87-8 a subject of interest for scientists working on kinase inhibitors and other small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like 3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine has surged, driven by advancements in precision medicine and personalized therapies. Searches for "oxazole derivatives in drug discovery" and "thiophene-based pharmaceuticals" reflect this trend, highlighting the compound's relevance in cutting-edge research. Its potential applications extend beyond medicine, including agrochemicals and organic electronics, where its electron-rich structure could be leveraged.

From a synthetic chemistry perspective, the preparation of CAS No. 627833-87-8 involves multi-step reactions, often starting from commercially available piperidine and thiophene precursors. Optimizing its yield and purity remains a focus for industrial and academic labs alike. Questions like "how to synthesize sulfonyl oxazole derivatives" or "piperidine-based compound stability" are frequently encountered in forums, underscoring the technical challenges and opportunities associated with this molecule.

Environmental and regulatory considerations also play a role in the compound's development. While it is not classified as hazardous, its benzenesulfonyl component necessitates careful handling to ensure safety and compliance with green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, 3,5-dimethyl-1-[4-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)-1,3-oxazol-5-yl]piperidine (CAS No. 627833-87-8) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable asset in multiple industries, particularly where tailored molecular interactions are required. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of research, addressing both current challenges and future opportunities.